Cas no 25546-02-5 (3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil))

3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil) structure
25546-02-5 structure
Product Name:3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil)
CAS No:25546-02-5
MF:C9H13ClN2O3
MW:232.664121389389
CID:283294
PubChem ID:186097
Update Time:2025-04-19

3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil) Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,5-chloro-3-(1,1-dimethylethyl)-6-(hydroxymethyl)-
    • 3-tert-butyl-5-chloro-6-(hydroxymethyl)-1H-pyrimidine-2,4-dione
    • DTXSID20180237
    • SCHEMBL21820775
    • 3-t-butyl-5-chloro-6-hydroxymethyl uracil
    • Terbacil-hydroxymethyl 100 microg/mL in Acetonitrile
    • 2,4(1h,3h)-pyrimidinedione, 5-chloro-3-(1,1-dimethylethyl)-6-(hydroxymethyl)-
    • 3-tert-Butyl-5-chloro-6-hydroxymethyluracil
    • Uracil, 3-tert-butyl-5-chloro-6-(hydroxymethyl)-
    • 3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil)
    • Uracil, 3-tert-butyl-5-chloro-6-(hydroxymethyl)- (8CI); 5-Chloro-3-(1,1-dimethylethyl)-6-(hydroxymethyl)-2,4(1H,3H)-pyrimidinedione; 3-tert-Butyl-5-chloro-6-hydroxymethyluracil
    • Terbacil-hydroxymethyl
    • 25546-02-5
    • 5-Chloro-6-(hydroxymethyl)-3-tert-butyl-1H-pyrimidine-2,4-dione
    • Inchi: 1S/C9H13ClN2O3/c1-9(2,3)12-7(14)6(10)5(4-13)11-8(12)15/h13H,4H2,1-3H3,(H,11,15)
    • InChI Key: JIWWBTSLDXVUJL-UHFFFAOYSA-N
    • SMILES: ClC1=C(CO)NC(N(C1=O)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 232.06159
  • Monoisotopic Mass: 232.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6Ų
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.36
  • Refractive Index: 1.563
  • PSA: 69.64

3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B997095-10mg
3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil)
25546-02-5
10mg
$ 178.00 2023-09-08
TRC
B997095-50mg
3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil)
25546-02-5
50mg
$ 735.00 2023-09-08
TRC
B997095-100mg
3-tert-Butyl-5-chloro-6-hydroxymethyluracil (6-Desmethyl-6-Hydroxymethyl Terbacil)
25546-02-5
100mg
$ 1420.00 2023-09-08
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd